Cas no 3040-49-1 (Urea,N-methyl-N'-nitroso-)
Urea,N-methyl-N'-nitroso- structure
Product Name:Urea,N-methyl-N'-nitroso-
CAS No:3040-49-1
MF:C2H5N3O2
MW:103.079999685287
CID:310794
PubChem ID:114836
Update Time:2025-04-19
Urea,N-methyl-N'-nitroso- Chemical and Physical Properties
Names and Identifiers
-
- Urea,N-methyl-N'-nitroso-
- 1-methyl-3-nitrosourea
- 3040-49-1
- SCHEMBL345509
- Urea, N-methyl-N'-nitroso-
- AKOS006348905
- DTXSID90184484
- N-Methyl-N'-nitrosourea
-
- Inchi: 1S/C2H5N3O2/c1-3-2(6)4-5-7/h1H3,(H2,3,4,6,7)
- InChI Key: FYOFUPCSKGJJQF-UHFFFAOYSA-N
- SMILES: O=C(NN=O)NC
Computed Properties
- Exact Mass: 103.03825
- Monoisotopic Mass: 103.038176411g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 81
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 70.6Ų
Experimental Properties
- PSA: 70.56
Urea,N-methyl-N'-nitroso- Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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